1-(1,1a,6,6a-tetrahydrocyclopropa[a]inden-1-ylmethyl)-3-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)urea

• IUPAC Name: 1-(1,1a,6,6a-tetrahydrocyclopropa[a]inden-1-ylmethyl)-3-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)urea
• InChI: InChI=1S/C21H22N2O2/c24-18-10-13-6-2-4-8-15(13)20(18)23-21(25)22-11-17-16-9-12-5-1-3-7-14(12)19(16)17/h1-8,16-20,24H,9-11H2,(H2,22,23,25)
• InChI Key: IZEMHRFJGURJGC-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2C3=CC=CC=C31)CNC(=O)NC4C(CC5=CC=CC=C45)O
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

1-(1,1a,6,6a-Tetrahydrocyclopropa[a]inden-1-ylmethyl)-3-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)urea is a complex organic compound characterized by its unique structural features, including a cyclopropane ring fused to an indene moiety and a urea functional group. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1,1a,6,6a-tetrahydrocyclopropa[a]inden-1-ylmethyl)-3-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)urea typically involves multi-step organic reactions. A common synthetic route may include the following steps:

Formation of the Cyclopropane-Containing Intermediate:

Introduction of the Urea Group:

Industrial Production Methods: Industrial production of this compound would require optimization of the above synthetic steps to ensure high yield and purity. This may involve the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions: 1-(1,1a,6,6a-Tetrahydrocyclopropa[a]inden-1-ylmethyl)-3-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)urea can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or aldehyde using reagents like PCC (Pyridinium chlorochromate) or Jones reagent.

Reduction: The urea group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the urea nitrogen or the hydroxyl group.

Common Reagents and Conditions:

Oxidation: PCC, Jones reagent, or hydrogen peroxide.

Reduction: LiAlH4, sodium borohydride (NaBH4).

Substitution: Alkyl halides, acyl chlorides, or sulfonyl chlorides under basic or acidic conditions.

Major Products:

• Oxidation products include ketones or aldehydes.
• Reduction products include primary or secondary amines.
• Substitution products vary depending on the substituent introduced.